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Compound of Interest

Compound Name: 3-Hydroxypropionitrile

Cat. No.: B137533 Get Quote

An In-depth Technical Guide to Ethylene Cyanohydrin (CAS 109-78-4)

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of ethylene cyanohydrin (CAS

109-78-4), also known as 3-hydroxypropionitrile. It covers its chemical and physical

properties, synthesis protocols, key chemical reactions, applications, and detailed safety and

handling information. The guide is intended to serve as a foundational resource for

professionals in research, development, and manufacturing who work with this versatile

chemical intermediate.

Chemical and Physical Properties
Ethylene cyanohydrin is a colorless to light yellow, odorless liquid.[1][2] It is a bifunctional

molecule, containing both a hydroxyl (-OH) and a nitrile (-C≡N) group, which dictates its

chemical reactivity and physical properties, such as its miscibility with water and use as a polar

solvent.[3][4]
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Identifier Value

CAS Number 109-78-4[5]

Molecular Formula C₃H₅NO[6]

Molecular Weight 71.08 g/mol [6]

IUPAC Name 3-Hydroxypropanenitrile[7]

Synonyms

Hydracrylonitrile, 2-Cyanoethanol, Glycol

cyanohydrin, β-Cyanoethanol, β-

Hydroxypropionitrile[5][6][7]

EC Number 203-704-8[8]

InChI Key WSGYTJNNHPZFKR-UHFFFAOYSA-N[9]

Physical Properties
Property Value

Appearance Colorless to yellow-brown liquid[2][10]

Melting Point -46 °C (-51 °F)[1]

Boiling Point
228 °C (442 °F) at 760 mmHg (with slight

decomposition)[1][5]

Density 1.047 g/cm³ at 20 °C[5]

Vapor Pressure 0.08 mmHg at 25 °C (77 °F)[5]

Vapor Density 2.45 - 2.5 (Air = 1)[5][11]

Refractive Index 1.4241 - 1.425 at 25 °C[4][12]
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Property Value

Solubility

Miscible with water, ethanol, acetone,

chloroform, and methyl ethyl ketone.[4][6][7]

Insoluble in benzene, petroleum ether, carbon

tetrachloride, and carbon disulfide.[4][6][12]

logP (Octanol/Water Partition Coefficient) -0.94[11]

Flash Point >128 °C (>262 °F) (Open Cup)[6][13]

Autoignition Temperature 494 °C (922 °F)[5][11]

Explosive Limits LEL: 2.3%; UEL: 12.1%[5][11]

pH 3.0 - 4.5[1][14]

Stability

Stable under normal conditions.[2] Decomposes

on heating or contact with acids, producing toxic

cyanide fumes.[7][11] May polymerize in the

presence of organic bases.[11]

Synthesis and Production
Ethylene cyanohydrin can be synthesized through several methods. The most common

laboratory and industrial preparations involve the reaction of an epoxide with a cyanide source

or a chlorohydrin with a cyanide salt.

Laboratory-Scale Synthesis from Ethylene Chlorohydrin
A well-established method for laboratory preparation involves the reaction of ethylene

chlorohydrin with sodium cyanide in an aqueous solution.[15] This procedure requires careful

temperature control to prevent a runaway reaction.[15]

Apparatus: A 5-liter flask equipped with an efficient stirrer, a thermometer well, and a reflux

condenser is placed in a water bath for temperature control.[15]

Reagents:

Finely powdered sodium cyanide (612 g, 12.5 moles)
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Water (250 cc)

Pure ethylene chlorohydrin (1 kg, 12.4 moles)

Procedure:

Place the powdered sodium cyanide in the flask.[15]

Add a mixture of water and ethylene chlorohydrin to the flask.[15]

Begin stirring and warm the mixture to 45°C using the water bath.[15]

Critically, maintain the temperature at 45°C for one hour by circulating cooler water (33–

35°C) through the bath. The reaction is exothermic, and the temperature can rise rapidly if

not controlled.[15]

Over the next 1.5 hours, allow the temperature to slowly rise to 55°C.[15]

Maintain the temperature at 55°C for an additional 4.5 to 5 hours.[15]

Cool the reaction mixture to 20–22°C while continuing to stir.[15]

Filter the mixture by suction to remove the precipitated sodium chloride. Wash the salt

cake with approximately 800 cc of acetone, collecting the washings separately.[15]

Distill the acetone and water from the washings until the vapor temperature reaches 90°C.

Cool the residue and filter any additional salt that precipitates.[15]

Combine the main filtrate with the filtrate from the washings.[15]

Purify the final product by distillation under reduced pressure. The pure ethylene

cyanohydrin fraction is collected at 107–109°/12 mm or 116–118°/20 mm. The typical yield

is 79–80%.[15]
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Preparation

Controlled Reaction

Workup & Purification

Final Product

1. Combine Reagents
(NaCN, H₂O, Ethylene Chlorohydrin)

in 5L Flask

2. Heat to 45°C

3. Hold at 45°C
(1 hour)

4. Ramp to 55°C
(1.5 hours)

5. Hold at 55°C
(4.5-5 hours)

6. Cool to 20-22°C

7. Suction Filter
(Remove NaCl)

8. Wash Salt with Acetone

9. Distill Acetone/H₂O
from Washings

10. Filter More NaCl

11. Combine Filtrates

12. Vacuum Distillation
(107-109°C @ 12mm)

Pure Ethylene Cyanohydrin
(79-80% Yield)
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Reactant Feed
Primary Reaction Zone

Product Handling

Liquid
Ethylene Oxide

Closed Tubular Loop Reactor
(20-100°C, >1 atm)

Liquid
Hydrocyanic Acid

Alkaline
Catalyst (pH > 8.5)

Circulation Pump
(Turbulence)

Recirculation

Pressure Control Valve

Product Discharge

Secondary Reactor
(Post-Reaction)

Acidification & Distillation

Final Product
(96-97% Yield)
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Decomposition Conditions Toxic Products

Ethylene Cyanohydrin
(HOCH₂CH₂CN)

Hydrogen Cyanide
(HCN)

releases

Nitrogen Oxides
(NOx)

releases

Carbon Monoxide
(CO)

releases

Heat (>228°C)

Acids / Acid Fumes

Water / Steam

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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